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Compound of Interest

(4-Benzyloxy-3,5-
Compound Name:

dichlorophenyl)methanol
CAS No.: 536974-84-2

Cat. No.: B3353248

Get Quote

Executive Summary & Immediate Classification

Core Directive: (4-Benzyloxy-3,5-dichlorophenyl)methanol (CAS: 536974-87-5) is a
Halogenated Organic Compound.[1] Under no circumstances should this material be
discharged into municipal wastewater, sinks, or non-halogenated waste streams.

e Primary Waste Stream: Halogenated Organic Waste (Solid or Liquid).[1][2][3][4]

» Disposal Method: High-temperature incineration with flue gas scrubbing (to capture HCI).[1]

[2]

» Immediate Action: Segregate from non-halogenated solvents (e.g., Acetone, Ethanol) to
prevent cross-contamination of waste streams, which significantly increases disposal costs
and safety risks.

Technical Analysis & Hazard Assessment
Structural Determinants of Disposal
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To dispose of a chemical safely, one must understand its reactivity and stability.

» Halogen Content (Cl x2): The presence of two chlorine atoms on the phenyl ring classifies
this as a Halogenated waste.[2] Improper incineration of chlorinated aromatics without
adequate temperature (>1100°C) and residence time can lead to the formation of dioxins
and furans.

o Benzyl Alcohol Moiety: This functional group is oxidizable.[1][2][5] While stable under normal
storage, it should not be mixed with strong oxidizing agents (e.g., Chromic acid,
Permanganates) in waste containers to avoid exothermic reactions.|[1]

 Lipophilicity: The benzyloxy group makes this molecule highly lipophilic and water-insoluble.
[1][2] Do not attempt to dilute with water for disposal.[1]

Risk Profile (GHS Classification derived from SAR)

 Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.[1][2][6]
o H319: Causes serious eye irritation.[1][2]

o H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated aromatics).[1]

[2]

Operational Disposal Protocols
Solid Waste (Pure Substance)[1]

o Applicability: Expired stock, contaminated solids, or spill cleanup debris.[7]

o Container: High-density polyethylene (HDPE) wide-mouth jar or amber glass jar with a
Teflon-lined cap.

e Labeling: Must read "HAZARDOUS WASTE - SOLID, HALOGENATED ORGANIC."[1][2]

e Protocol:
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o Transfer the solid material into the container using a chemically resistant spatula (do not
generate dust).[2]

o If the material is a fine powder, dampen slightly with a high-flashpoint solvent (e.g., mineral
oil) only if dust generation is a severe inhalation risk.[1]

o Seal the container and apply the hazardous waste tag immediately.[1][2]

Liquid Waste (Solutions/Mother Liquor)[1]

o Applicability: Reaction mixtures, HPLC waste, or dissolved stock.

» Solvent Compatibility: Ensure the carrier solvent is compatible with the "Halogenated Waste"
carboy.[2]

o Compatible: Dichloromethane (DCM), Chloroform, Ethyl Acetate.[1]
o Incompatible: Strong acids, Oxidizers.[2]
e Protocol:

o Pour the solution into the designated Halogenated Solvent Waste carboy (Red can or
Safety Can).[2]

o Crucial Step: Record the approximate concentration of (4-Benzyloxy-3,5-
dichlorophenyl)methanol on the waste log.[1] High concentrations of halogenated solids
can precipitate in waste drums, causing clogging at the incineration facility.

Contaminated Glassware & Rinsate[1]

e Solubility Rule: This compound is insoluble in water.[1][2] Rinsing glassware with water is
ineffective and creates contaminated aqueous waste.[1][2]

o Cleaning Protocol:

o Triple Rinse: Rinse glassware 3x with a minimal amount of Acetone or Ethanol.[1][2]
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o Collect Rinsate: Pour these rinses into the Halogenated Waste container (even if the
rinsing solvent itself is non-halogenated, it is now contaminated with a halogenated solid).

[2]

o Final Wash: Only after the triple solvent rinse should the glassware be washed with soap
and water in the sink.[2]

Disposal Decision Logic (Workflow)

The following diagram illustrates the decision-making process for disposing of (4-Benzyloxy-
3,5-dichlorophenyl)methanol in various experimental states.
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Waste Generation:
(4-Benzyloxy-3,5-dichlorophenyl)methanol

Determine Physical State
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v
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Figure 1: Decision tree for the segregation and packaging of halogenated benzyl alcohol
derivatives.[1]

Regulatory Compliance & Waste Codes

While specific waste codes vary by jurisdiction (RCRA in US, EWC in EU), the following
classifications generally apply to this substance.

Regulatory Body Classification Code | Description

D001 (if in flammable solvent) /

Toxic (Non-specific).[1] Note:
US EPA (RCRA) Characteristic Waste Not explicitly P- or U-listed, but

must be treated as hazardous

due to halogen content.[1]

07 01 03* (Organic
EU (EWC) Hazardous Waste halogenated solvents, washing

liquids and mother liquors).[1]

Class 9 (Environmentally

Hazardous Substance, Solid,
DOT (Transport) Hazard Class N.O.S.)) if pure.[1] Class 3

(Flammable Liquid) if dissolved

in organic solvent.[1][2]

Emergency Procedures
Spill Cleanup

Do not use water. Water will cause the material to clump and spread without dissolving.[1][2]
 |solate: Evacuate the immediate area and post "Do Not Enter" signs.[1][2]

o PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2] Use
a P95 dust mask if powder is loose.[1][2]

e Contain:
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o Solid Spill: Cover with wet paper towels (dampened with ethanol, not water) to prevent
dust, then scoop into a waste container.

o Solution Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials like
sawdust if the solvent is flammable.[1][2]

» Disposal: Place all cleanup materials into the Solid Halogenated Waste container.

First Aid[1]

o Skin Contact: Brush off loose particles before washing.[1][2] Wash skin thoroughly with soap
and water for 15 minutes.[2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if
present.[1][2]

References

e Sigma-Aldrich.(4-(Benzyloxy)-3-chlorophenyl)methanol Product Information & CAS 536974-
87-5.[1][2] Retrieved from [1][8]

o US Environmental Protection Agency (EPA).Hazardous Waste Management for Halogenated
Solvents (F-Codes and General Guidelines). Retrieved from

e Chemspace.Chemical Structure and Properties for CAS 536974-87-5. Retrieved from [1]

e Princeton University EHS.Laboratory Waste Disposal Procedures for Halogenated Organics.
(General reference for academic lab protocols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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